2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide

• IUPAC Name: 2,2,2-trichloro-N-[4-hydroxy-3,5-di(propan-2-yl)phenyl]acetamide
• InChI: InChI=1S/C14H18Cl3NO2/c1-7(2)10-5-9(18-13(20)14(15,16)17)6-11(8(3)4)12(10)19/h5-8,19H,1-4H3,(H,18,20)
• InChI Key: OVUXSPAZNFHMND-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC(=C1O)C(C)C)NC(=O)C(Cl)(Cl)Cl
• Molecular Formula: C14H18Cl3NO2
• Molecular Weight: 338.7 g/mol

Description

2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide, also known as TCA, is a chemical compound that has been widely used in scientific research. TCA is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which plays a crucial role in the production of prostaglandins, a group of bioactive lipids that regulate inflammation, pain, and fever.

Mechanism of Action

2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide is a competitive inhibitor of COX-2, which means that it binds to the active site of the enzyme and prevents the conversion of arachidonic acid to prostaglandins. 2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide has been shown to be more selective for COX-2 than COX-1, which is another isoform of the enzyme that is involved in the production of prostaglandins that protect the stomach lining and regulate blood clotting.
Biochemical and Physiological Effects:
2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide has been shown to have anti-inflammatory, analgesic, and anti-tumor effects in different animal models. 2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide has been shown to reduce the production of prostaglandins and other inflammatory mediators, such as cytokines and chemokines. 2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide has also been shown to decrease pain sensitivity in different pain models, such as the formalin test and the hot plate test. 2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide has been shown to inhibit the growth of different cancer cell lines, such as breast cancer, colon cancer, and melanoma.

Advantages and Limitations for Lab Experiments

2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide is a potent and selective inhibitor of COX-2, which makes it a valuable tool for studying the role of this enzyme in different physiological and pathological processes. 2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide has been widely used in vitro and in vivo, and its effects have been well characterized in different animal models. However, 2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide has some limitations that should be taken into consideration when designing experiments. 2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide can be toxic at high concentrations, and its effects can be influenced by the route of administration, the dose, and the duration of treatment. 2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide can also interact with other signaling pathways and enzymes, which can complicate the interpretation of the results.

Future Directions

2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide has great potential for future research in different fields, such as inflammation, pain, cancer, and neurodegenerative diseases. Some of the future directions that can be explored using 2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide include:
1. Investigating the role of COX-2 in neuroinflammation and neurodegeneration using 2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide in animal models of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
2. Developing new derivatives of 2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide that have improved selectivity and potency for COX-2, and that can be used as potential drugs for the treatment of inflammation, pain, and cancer.
3. Studying the effects of 2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide on the gut microbiome and the immune system, and how these effects can influence the development of inflammatory bowel disease and other immune-related disorders.
4. Investigating the role of COX-2 in the regulation of stem cell differentiation and regeneration using 2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide in different cell culture models.
5. Exploring the potential of 2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide as a tool for studying the role of COX-2 in the regulation of metabolism and energy balance, and its implications for the development of obesity and type 2 diabetes.

Synthesis Methods

2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide can be synthesized through a two-step process. First, 4-hydroxy-3,5-diisopropylbenzoic acid is reacted with thionyl chloride to form the corresponding acid chloride. Then, the acid chloride is reacted with N,N-dimethylacetamide to form 2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide.

Scientific Research Applications

2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide has been extensively used in scientific research as a tool to study the role of COX-2 in various physiological and pathological processes. 2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide has been shown to inhibit COX-2 activity in vitro and in vivo, and its effects have been studied in different animal models of inflammation, pain, and cancer. 2,2,2-trichloro-N-(4-hydroxy-3,5-diisopropylphenyl)acetamide has also been used to investigate the role of COX-2 in the regulation of angiogenesis, apoptosis, and cell proliferation.